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Compound of Interest

Compound Name: Cinnamtannin D2

Cat. No.: B12089259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamtannin D2 is a type of proanthocyanidin, a class of polyphenolic compounds found in

various plants, including species of Cinnamomum and Vaccinium vitis-idaea.[1][2]

Proanthocyanidins are of significant interest to the pharmaceutical and nutraceutical industries

due to their potent antioxidant and various health-promoting properties. The structural

complexity of Cinnamtannin D2 necessitates a multi-faceted analytical approach for its

unequivocal characterization and quantification. These application notes provide detailed

protocols for the isolation and analysis of Cinnamtannin D2 using modern analytical

techniques.

Physicochemical Properties of Cinnamtannin D2
A foundational understanding of the physicochemical properties of Cinnamtannin D2 is

essential for the development of robust analytical methods.
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Property Value Source

Molecular Formula C₆₀H₄₈O₂₄ PubChem

Molecular Weight 1153.0 g/mol PubChem

Appearance Powder BioCrick

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

BioCrick

Experimental Protocols
Isolation and Purification of Cinnamtannin D2
The initial step in the characterization of Cinnamtannin D2 is its isolation from a plant matrix.

The following protocol outlines a general procedure that can be adapted based on the specific

plant source.

Workflow for Isolation and Purification
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Plant Material (e.g., Vaccinium vitis-idaea leaves)

Maceration with 70% Acetone

Filtration and Concentration

Liquid-Liquid Partition with Ethyl Acetate

Column Chromatography (Sephadex LH-20)

Fraction Collection

TLC Analysis

Monitor Fractions

Preparative HPLC

Pool Fractions containing Cinnamtannin D2

Pure Cinnamtannin D2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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